Cas no 146953-86-8 (1H-Imidazole, 4-butyl-)

• Product Name: 1H-Imidazole, 4-butyl-
• CAS No: 146953-86-8
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 1317735
• PubChem ID: 14717864
• Update Time: 2025-04-20

1H-Imidazole, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-butyl-
• 5-Butyl-1H-imidazole
• VUF-5523
• CHEMBL453433
• DB-168949
• 146953-86-8
• 1H-Imidazole, 5-butyl-
• SCHEMBL793540
• DTXSID60563328
• AKOS006371247

• Inchi： 1S/C7H12N2/c1-2-3-4-7-5-8-6-9-7/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： YOTBOYFKPMRBAG-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CCCC

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68